7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid
Overview
Description
The compound “7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid” is a derivative of quinolizine, which is a type of heterocyclic compound . Quinolizines and their derivatives are often studied for their potential biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a quinolizine ring, an amino group at the 7-position, a ketone at the 6-position, and a carboxylic acid group at the 9-position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the carboxylic acid group could make it acidic, and the presence of the amino group could allow it to participate in hydrogen bonding .Mechanism of Action
The mechanism of action of this compound would depend on its intended use or biological activity. For example, many indole derivatives (which are structurally similar to quinolizines) are known to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its demonstrated biological activities and potential applications. For example, if it shows promising antiviral activity, future research might focus on optimizing its structure for this activity or investigating its mechanism of action .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a quinolizine ring system, introduction of an amino group, and oxidation of the resulting intermediate to form the carboxylic acid functional group.", "Starting Materials": [ "2,3,4,6-tetrahydro-1H-quinoline-6-carboxylic acid", "ammonium chloride", "sodium nitrite", "sodium hydroxide", "sodium hypochlorite", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2,3,4,6-tetrahydro-1H-quinoline-6-carboxylic acid to 7-chloro-2,3,4,6-tetrahydro-1H-quinolizine-6-carboxylic acid by treatment with sodium hypochlorite in the presence of hydrochloric acid.", "Step 2: Conversion of 7-chloro-2,3,4,6-tetrahydro-1H-quinolizine-6-carboxylic acid to 7-amino-2,3,4,6-tetrahydro-1H-quinolizine-6-carboxylic acid by treatment with ammonium chloride and sodium nitrite in the presence of hydrochloric acid.", "Step 3: Conversion of 7-amino-2,3,4,6-tetrahydro-1H-quinolizine-6-carboxylic acid to 7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid by treatment with sodium hydroxide and sodium bicarbonate in the presence of water and ethanol.", "Step 4: Oxidation of 7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid to 7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid by treatment with sodium hypochlorite in the presence of hydrochloric acid." ] } | |
CAS RN |
1895431-46-5 |
Product Name |
7-amino-6-oxo-2,3,4,6-tetrahydro-1H-quinolizine-9-carboxylic acid |
Molecular Formula |
C10H12N2O3 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
